N-(3-ethoxypropyl)-4-methyl-3-nitrobenzamide

• IUPAC Name: N-(3-ethoxypropyl)-4-methyl-3-nitrobenzamide
• InChI: InChI=1S/C13H18N2O4/c1-3-19-8-4-7-14-13(16)11-6-5-10(2)12(9-11)15(17)18/h5-6,9H,3-4,7-8H2,1-2H3,(H,14,16)
• InChI Key: QBFLSIWAKYKDOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCNC(=O)C1=CC(=C(C=C1)C)[N+](=O)[O-]
• Molecular Formula: C13H18N2O4
• Molecular Weight: 266.29 g/mol

Description

N-(3-ethoxypropyl)-4-methyl-3-nitrobenzamide is a chemical compound explored in various research contexts, particularly in the synthesis and study of its structure and properties.

Synthesis Analysis

The synthesis of this compound and related compounds often involves the formation of benzamide structures with specific substitutions. For example, the synthesis of 4-amino-5-chloro-2-ethoxybenzamides bearing six- and seven-membered heteroalicycles was explored for gastroprokinetic activity, demonstrating the potential versatility of these compounds (Morie, Kato, Harada, Yoshida, Fujiwara, & Matsumoto, 1995).

Molecular Structure Analysis

The molecular structure of this compound and similar compounds has been studied using various techniques. For instance, the crystal structure of related compounds like N-[(1-Hydroxy-3-phenylpropan-(R,S)-2-yl)carbamothioyl]-3-nitrobenzamide was determined using X-ray diffraction (Zong & Wang, 2009).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, often forming complexes with metals. For example, cyclometalated rhodium, iridium, and ruthenium complexes of N-methoxy-4-nitrobenzamide were synthesized, showing the reactivity of these compounds in forming metal complexes (Zhou, Li, Li, Song, & Wang, 2018).

Physical Properties Analysis

The physical properties of these compounds, such as crystal structure and bonding interactions, have been extensively studied. The structure-affinity relationship of derivatives like N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide, a high-affinity and selective D(4) receptor ligand, offers insights into their physical properties (Perrone, Berardi, Colabufo, Leopoldo, & Tortorella, 2000).

Chemical Properties Analysis

The chemical properties, such as reactivity and bonding, are key aspects of these compounds. For instance, the properties and structure of N-chloro-N-methoxy-4-nitrobenzamide highlight the complex nature of these compounds and their reactivity under different conditions (Shtamburg et al., 2012).